Cas no 422518-10-3 (2H-Indol-2-one,1-acetyl-5-amino-1,3-dihydro-)

2H-Indol-2-one,1-acetyl-5-amino-1,3-dihydro- structure
422518-10-3 structure
Product Name:2H-Indol-2-one,1-acetyl-5-amino-1,3-dihydro-
CAS No:422518-10-3
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD18814751
CID:326684
PubChem ID:12046998
Update Time:2025-04-19

2H-Indol-2-one,1-acetyl-5-amino-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one,1-acetyl-5-amino-1,3-dihydro-
    • 1-Acetyl-5-aminoindolin-2-one
    • 1-acetyl-5-amino-2-indolinone
    • NFPWJICZQKSALC-UHFFFAOYSA-N
    • 422518-10-3
    • SCHEMBL5623740
    • 1-acetyl-5-amino-3H-indol-2-one
    • MDL: MFCD18814751
    • Inchi: 1S/C10H10N2O2/c1-6(13)12-9-3-2-8(11)4-7(9)5-10(12)14/h2-4H,5,11H2,1H3
    • InChI Key: NFPWJICZQKSALC-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=C(C=CC=2N1C(C)=O)N

Computed Properties

  • Exact Mass: 190.074227566g/mol
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.4Ų

2H-Indol-2-one,1-acetyl-5-amino-1,3-dihydro- Pricemore >>

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